Cas no 681-84-5 (Tetramethoxysilane)

Tetramethoxysilane (molecular formula: (c4h12o4si) can be used as insulating material, optical glass treatment agent and binder in the electronic industry, and the synthesis of silicone
Tetramethoxysilane structure
Tetramethoxysilane structure
Product Name:Tetramethoxysilane
CAS No:681-84-5
Molecular Formula:C4H12O4Si
Molecular Weight:152.22
MDL:MFCD00008341
CID:39522
PubChem ID:24885480

Tetramethoxysilane Properties

Names and Identifiers

    • Tetramethyl orthosilicate
    • Tetramethoxysilanecolorlessliq
    • Methyl silicate
    • DYNASIL M
    • Tetramethoxysilane
    • Silicon tetramethoxide
    • Methyl silicate 51
    • Tetramethyl silicate
    • methyl orthosilicate
    • O-METHYLSILICATE
    • orthosilicic acid tetramethyl ester
    • SILICATE,METHYL
    • Tetraethoxysilane
    • Tetramethosysilan
    • tetramethoxy-silan
    • tetramethoxy-silane
    • tl190
    • TMOS
    • Tetramethyl orthosilicate,98%
    • TETRAMETHOXYSILANE, 99+%
    • TETRAMETHOXYSILANE, 97%
    • Si(OMe)4
    • Si(OCH3)4
    • Silicic acid, tetramethyl ester
    • tetramethoxy silane
    • HSDB 5511
    • AKOS015902512
    • UN 2606
    • A836042
    • T0588
    • 19D35VPL66
    • J-524888
    • Tox21_200780
    • NS00041977
    • Tetra-methyl orthosilicate
    • TETRAMETHYL SILICATE [HSDB]
    • Silicic acid, methyl ester of ortho-
    • MSP 150
    • SIT 7510.0
    • NSC67383
    • MFCD00008341
    • M-Silicate 51
    • UN2606
    • Tetramethyl orthosilicate, >=99%
    • tetramethylortho-silicate
    • DTXCID207291
    • Methyl Silicate 39
    • Silane, tetramethoxy-
    • tetramethylortho silicate
    • Tetramethyl orthosilicate, purum, >=98.0% (GC)
    • Tetramethyl orthosilicate, deposition grade, >=98%, >=99.9% trace metals basis
    • TSL 8114
    • EC 211-656-4
    • Silicic acid (H4SiO4), tetramethyl ester
    • TETRAMETHYL ESTER SILICATE
    • WLN: 1O-SI-O1&O1&O1
    • AI3-11596
    • EINECS 211-656-4
    • Methyl silicate ((CH3)4SiO4)
    • DTXSID3027291
    • TL 190
    • CHEMBL3183859
    • NCGC00258334-01
    • Tetramethyl orthosilicate, puriss., >=99.0% (GC)
    • Tetramethyl orthosilicate, 98%
    • Q377159
    • s15925
    • NSC 67383
    • UNII-19D35VPL66
    • Methyl silicate, ((MeO)4Si)
    • LS-13029
    • F0001-1787
    • 681-84-5
    • CAS-681-84-5
    • Methyl orthosilicate [UN2606] [Poison]
    • Methyl silicate 56
    • Methyl silicate 28
    • Tetramethylsilikat
    • Methyl silicate ((MeO)4Si)
    • SCHEMBL17814
    • Tetramethylsilikat [Czech]
    • NCGC00248830-01
    • tetramethylorthosilicate
    • NSC-67383
    • EN300-395310
    • MDL: MFCD00008341
    • InChIKey: LFQCEHFDDXELDD-UHFFFAOYSA-N
    • Inchi: 1S/C4H12O4Si/c1-5-9(6-2,7-3)8-4/h1-4H3
    • SMILES: CO[Si](OC)(OC)OC
    • BRN: 1699658

Computed Properties

  • Exact Mass: 152.05000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 152.05048539g/mol
  • Heavy Atom Count: 9
  • Complexity: 55.5
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • LogP: 0.00760
  • PSA: 36.92000
  • Refractive Index: 1.367-1.37
  • Water Partition Coefficient: hydrolysis
  • Boiling Point: 122°C
  • Melting Point: -2 ºC
  • Vapor Pressure: 3.35 psi ( 20 °C)
  • Flash Point: 26 ºC
  • FEMA: 3185 | METHYLATED SILICA
  • Solubility: Miscible with ethanol and organic solvents. Immiscible with water.
  • Color/Form: Colorless liquid with special smell and easy to deliquescence. [1]
  • Solubility: Insoluble in water, miscible in most organic solvents. [9]
  • Sensitiveness: Moisture Sensitive
  • Density: 1.023

Tetramethoxysilane Security Information

  • Symbol: GHS02 GHS05 GHS06
  • RTECS:VV9800000
  • WGK Germany:3
  • Safety Term:6.1
  • Safety Instruction: S16-S26-S36/37/39-S45-S28A
  • Packing Group:I
  • Packing Group:I
  • Risk Phrases:R10; R26; R37/38; R41
  • Hazard Level:6.1
  • Dangerous goods sign: T+
  • Hazardous Material transportation number:UN 2606 6.1/PG 1
  • Hazard Statement: H226,H315,H318,H330,H335
  • Warning Statement: P260,P280,P284,P305+P351+P338,P310
  • Prompt:dangerous
  • Storage Condition:Argon filled storage
  • PackingGroup:I
  • Risk Phrases: R10;R26;R37/38;R41
  • Signal Word:Danger
  • TSCA:Yes
  • Explosive Limit:0.88-23.8%(V)
  • HazardClass:6.1
  • FLUKA BRAND F CODES:10-21

Tetramethoxysilane Customs Data

  • HS CODE:29209085
  • Customs Data:

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetramethoxysilane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB111410-25 ml
Tetramethoxysilane, 98%; .
681-84-5 98%
25ml
€10.80 2022-03-25
Life Chemicals
F0001-1787-0.25g
Tetramethoxysilane
681-84-5 95%+
0.25g
$18.0 2023-09-07
TRC
T303715-5g
Tetramethyl Orthosilicate
681-84-5
5g
$ 55.00 2022-06-02
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L09716-25g
Tetramethoxysilane, 98%
681-84-5 98%
25g
¥134.00 2023-03-16
BAI LING WEI Technology Co., Ltd.
T0588-500G
Tetramethyl Orthosilicate
681-84-5 99.0%(GC)
500G
¥ 1390 2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T110592-100g
Tetramethoxysilane
681-84-5 98%
100g
¥80.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T37300-100g
Tetramethyl orthosilicate
681-84-5
100g
¥118.0 2021-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T819504-2.5kg
Tetramethoxysilane
681-84-5 98%
2.5kg
¥853.00 2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T0588-100g
Tetramethoxysilane
681-84-5 99.0%(GC)
100g
¥430.0 2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R001048-100g
Tetramethoxysilane
681-84-5 98%
100g
¥77 2024-05-22

Tetramethoxysilane Synthesis

Tetramethoxysilane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:681-84-5)Tetramethoxysilane
Order Number:A1238198
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:05
Price($):174

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